Cas no 2649085-48-1 (3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole)

3-(2-Isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole is a specialized heterocyclic compound featuring both isocyanate and cyclopentacpyrazole functional groups. Its reactive isocyanate moiety enables efficient incorporation into polymer systems, particularly in polyurethane and polyurea formulations, where it enhances crosslinking density and material performance. The cyclopentacpyrazole core contributes to thermal stability and potential coordination properties, making it useful in advanced material science applications. This compound is valued for its precise reactivity profile, enabling controlled modifications in synthetic chemistry. Careful handling is required due to the isocyanate group's sensitivity to moisture and potential health hazards. Suitable for research and industrial applications requiring tailored molecular architectures.
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole structure
2649085-48-1 structure
Product name:3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole
CAS No:2649085-48-1
MF:C9H11N3O
MW:177.203141450882
CID:5968843
PubChem ID:165976847

3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole
    • 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
    • EN300-1774549
    • 2649085-48-1
    • Inchi: 1S/C9H11N3O/c13-6-10-5-4-9-7-2-1-3-8(7)11-12-9/h1-5H2,(H,11,12)
    • InChI Key: NQFNQUIIEMODAH-UHFFFAOYSA-N
    • SMILES: O=C=NCCC1C2=C(CCC2)NN=1

Computed Properties

  • Exact Mass: 177.090211983g/mol
  • Monoisotopic Mass: 177.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.1Ų
  • XLogP3: 2

3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1774549-5.0g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
5g
$3935.0 2023-05-23
Enamine
EN300-1774549-10.0g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
10g
$5837.0 2023-05-23
Enamine
EN300-1774549-2.5g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
2.5g
$2660.0 2023-09-20
Enamine
EN300-1774549-1g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
1g
$1357.0 2023-09-20
Enamine
EN300-1774549-1.0g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
1g
$1357.0 2023-05-23
Enamine
EN300-1774549-0.1g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
0.1g
$1195.0 2023-09-20
Enamine
EN300-1774549-0.05g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
0.05g
$1140.0 2023-09-20
Enamine
EN300-1774549-0.25g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
0.25g
$1249.0 2023-09-20
Enamine
EN300-1774549-0.5g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
0.5g
$1302.0 2023-09-20
Enamine
EN300-1774549-5g
3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopenta[c]pyrazole
2649085-48-1
5g
$3935.0 2023-09-20

Additional information on 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole

Comprehensive Overview of 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole (CAS No. 2649085-48-1)

The compound 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole (CAS No. 2649085-48-1) is a specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a cyclopentacpyrazole core and an isocyanatoethyl side chain, makes it a versatile intermediate for synthesizing advanced polymers, pharmaceuticals, and agrochemicals. Researchers are particularly interested in its potential applications due to the growing demand for high-performance materials and targeted drug delivery systems.

One of the key reasons for the rising interest in 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole is its role in the development of bioactive compounds. The pyrazole moiety is known for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. By incorporating the isocyanate functional group, this compound can be further modified to enhance its reactivity and binding affinity, making it a valuable building block for drug discovery projects. Recent studies have explored its use in designing small-molecule inhibitors for enzymes involved in metabolic disorders.

In the realm of material science, 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole is being investigated for its potential in creating polyurethane-based materials. The isocyanate group allows for cross-linking reactions, leading to the formation of durable coatings, adhesives, and elastomers. With the increasing focus on sustainable materials, researchers are also examining its compatibility with bio-based polyols to reduce environmental impact. This aligns with the global trend toward green chemistry and the reduction of volatile organic compounds (VOCs) in industrial applications.

The synthesis and characterization of 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole require advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the purity and stability of the compound, which is critical for its performance in downstream applications. Additionally, computational modeling has been employed to predict its reactivity and interaction with other molecules, providing insights into its potential uses in catalysis and molecular recognition.

From a commercial perspective, the demand for 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole is expected to grow as industries seek innovative solutions for advanced manufacturing and healthcare. Its compatibility with click chemistry protocols further expands its utility, enabling rapid and efficient conjugation with other functional groups. As research continues, this compound is likely to play a pivotal role in emerging technologies such as nanomedicine and smart materials.

In summary, 3-(2-isocyanatoethyl)-1H,4H,5H,6H-cyclopentacpyrazole (CAS No. 2649085-48-1) represents a promising candidate for diverse applications, bridging the gap between chemical innovation and practical utility. Its multifaceted properties make it a subject of ongoing research, with potential breakthroughs on the horizon for industries ranging from pharmaceuticals to advanced materials.

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